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Compound of Interest

Compound Name: VU533

Cat. No.: B15577627

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU533 is a small-molecule activator of N-acyl phosphatidylethanolamine phospholipase D

(NAPE-PLD), a key enzyme in the biosynthesis of N-acylethanolamines (NAEs).[1][2] NAEs,

including the endocannabinoid anandamide, are a class of lipid signaling molecules involved in

various physiological processes. VU533 enhances the catalytic activity of NAPE-PLD with an

EC₅₀ of approximately 0.30 µM.[1][3] By binding to NAPE-PLD, VU533 modulates the

enzyme's conformation to a more active state, increasing substrate turnover.[1] This

upregulation of NAE signaling pathways influences processes such as inflammation, immune

cell function, and lipid metabolism.[1] Notably, VU533 has been shown to enhance the

clearance of apoptotic cells by macrophages (efferocytosis), highlighting its potential as a

chemical probe for studying NAPE-PLD in immunology and cardiometabolic diseases.[1][2][3]

These application notes provide a detailed protocol for the preparation, storage, and handling

of VU533 stock solutions in Dimethyl Sulfoxide (DMSO) for use in various research

applications.
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Data Presentation
Physicochemical Properties of VU533

Property Value Reference

IUPAC Name

N-(4,7-

dimethylbenzo[d]thiazol-2-

yl)-1-((4-

fluorophenyl)sulfonyl)piperidin

e-4-carboxamide

[1]

Molecular Formula C₂₁H₂₂FN₃O₃S₂ [1][2]

Molecular Weight 447.54 g/mol [1][2]

CAS Number 923417-09-8 [1]

Purity >98% (typical) [1]

Appearance Solid [2]

Recommended Storage Conditions
Condition Temperature Duration Reference

Solid Compound

(Short Term)
0 - 4°C Days to Weeks [1]

Solid Compound

(Long Term)
-20°C Months to Years [1]

Stock Solution in

DMSO (Short Term)
0 - 4°C Days to Weeks [1]

Stock Solution in

DMSO (Long Term)
-20°C or -80°C Months [1][3]

Note: One supplier suggests storing the stock solution for up to 6 months at -80°C or 1 month

at -20°C.[3] Always refer to the manufacturer's specific recommendations. Proper storage is

critical to maintain the compound's stability and activity.
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Caption: Mechanism of VU533 action on the NAPE-PLD signaling pathway.

Experimental Protocols
Protocol for Preparing a 10 mM VU533 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of VU533 in anhydrous

DMSO. Adjust the calculations accordingly for different desired concentrations.

Materials and Equipment:

VU533 powder

Anhydrous Dimethyl Sulfoxide (DMSO)[4]

Analytical balance

Microcentrifuge tubes or amber glass vials[5]

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculations:

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

For a 10 mM stock solution in 1 mL of DMSO: Mass (mg) = 10 mM x 1 mL x 447.54 g/mol /

1000 = 4.4754 mg

Calculation Table for 10 mM Stock Solution:
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Final Volume Mass of VU533 Required

0.5 mL 2.24 mg

1.0 mL 4.48 mg

2.0 mL 8.95 mg

5.0 mL 22.38 mg

Procedure:

Preparation: Before starting, allow the VU533 container and anhydrous DMSO to equilibrate

to room temperature to prevent condensation, as DMSO is hygroscopic.[6]

Weighing: Carefully weigh out the calculated amount of VU533 powder using an analytical

balance. Transfer the powder to an appropriately sized sterile microcentrifuge tube or amber

vial.

Solubilization: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the VU533 powder.

Mixing: Cap the vial securely. Mix thoroughly by vortexing for 1-2 minutes until the solid is

completely dissolved. The solution should be clear. If the compound arrived as a solid due to

DMSO's freezing point (19°C), gently warm it to room temperature to reliquefy.[6][7]

Labeling: Clearly label the vial with the compound name (VU533), concentration (10 mM in

DMSO), preparation date, and your initials.

Storage: For short-term storage (days to weeks), store the stock solution at 4°C. For long-

term storage, aliquot the solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles and store at -20°C or -80°C.[1][3]

Safety Precautions:

Always work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.
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DMSO is an excellent solvent that can facilitate the absorption of substances through the

skin.[8] Avoid direct contact with the skin and eyes. If contact occurs, wash the affected area

immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for both VU533 and DMSO before handling.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.benchchem.com/product/b15577627/docs?utm_src=pdf-body#application-notes-and-protocols-for-preparing-vu533-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Calculate Mass
(e.g., 4.48 mg for 1 mL of 10 mM)

2. Weigh VU533 Powder

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Vortex Until Dissolved

Check for Clarity

Not Clear

5. Label Vial
(Name, Conc., Date)

Clear

6. Aliquot for Long-Term Use
(Optional)

7. Store Appropriately

Short-Term
(4°C)

Long-Term
(-20°C / -80°C)

End

Click to download full resolution via product page

Caption: Workflow for preparing a VU533 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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